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Compound of Interest

Compound Name: 3-Amino-N,N-dimethylbenzamide

Cat. No.: B112486 Get Quote

Note to the Researcher: Information regarding the specific use of 3-Amino-N,N-
dimethylbenzamide as a chemical probe is scarce in current scientific literature. Most

available data pertains to its chemical properties and synthesis. However, the closely related

parent compound, 3-Aminobenzamide (3-AB), is a well-characterized and widely used

chemical probe, primarily as an inhibitor of Poly(ADP-ribose) polymerase (PARP) enzymes.

This document will provide detailed information on 3-Aminobenzamide (3-AB) as a

representative chemical probe for studying PARP-related biological processes. While the direct

biological activities of 3-Amino-N,N-dimethylbenzamide are not well-documented, the

information on 3-AB can serve as a valuable reference point for potential applications and

experimental design.

Introduction to 3-Aminobenzamide (3-AB) as a PARP
Inhibitor
3-Aminobenzamide (3-AB) is a classic and potent inhibitor of the Poly(ADP-ribose) polymerase

(PARP) family of enzymes.[1][2] PARP enzymes, particularly PARP1, are crucial for DNA repair,

genomic stability, and cell death pathways.[3][4] In response to DNA damage, PARP1 binds to

DNA breaks and synthesizes poly(ADP-ribose) (PAR) chains on itself and other nuclear

proteins, recruiting DNA repair machinery.[4]

As a chemical probe, 3-AB is instrumental in elucidating the roles of PARP in various cellular

processes, including:
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DNA Repair: Investigating the contribution of PARP-mediated DNA repair in response to

genotoxic agents.[5]

Cell Death Pathways: Differentiating between apoptosis and necrosis, as PARP-1

overactivation can lead to NAD+ and ATP depletion, resulting in necrotic cell death.

Cancer Therapy: Studying the concept of synthetic lethality, where cancer cells with

deficiencies in other DNA repair pathways (e.g., BRCA1/2 mutations) are highly sensitive to

PARP inhibition.

Inflammation and Ischemia-Reperfusion Injury: Exploring the role of PARP activation in

inflammatory responses and tissue damage following ischemia-reperfusion.[6]

Physicochemical Properties
Below is a summary of the available data for both 3-Amino-N,N-dimethylbenzamide and its

parent compound, 3-Aminobenzamide.

Property
3-Amino-N,N-
dimethylbenzamide

3-Aminobenzamide (3-AB)

Molecular Formula C₉H₁₂N₂O C₇H₈N₂O

Molecular Weight 164.20 g/mol 136.15 g/mol

CAS Number 33322-60-0 3544-24-9

Appearance Solid
White to off-white crystalline

powder

Solubility Soluble in DMSO Soluble in DMSO, water

Purity ≥97% (typical)[7] >99% (typical)

Quantitative Data for 3-Aminobenzamide (3-AB)
The following table summarizes the inhibitory constants for 3-Aminobenzamide against PARP.
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Parameter Value Cell Line/System Reference

IC₅₀ ~50 nM CHO cells [1]

Kᵢ 1.8 µM (not specified)

Mechanism of Action of 3-Aminobenzamide (3-AB)
3-AB acts as a competitive inhibitor of PARP by binding to the NAD+ binding site of the

enzyme. This prevents the synthesis of PAR chains and the subsequent recruitment of DNA

repair proteins to the site of DNA damage.
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Start

Prepare Assay Buffer, Recombinant PARP1,
Biotinylated NAD+, and Activated DNA

Add varying concentrations of 3-AB
or test compound to microplate wells

Add Recombinant PARP1

Add Activated DNA to initiate reaction

Incubate at room temperature

Add Biotinylated NAD+

Incubate to allow for PAR synthesis

Stop reaction

Transfer to streptavidin-coated plate

Wash to remove unbound reagents

Add anti-PAR antibody conjugated to HRP

Incubate

Wash

Add HRP substrate (e.g., TMB)

Read absorbance/fluorescence

Calculate IC50 values

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DNA Single-Strand Break

PARP1

Poly(ADP-ribosyl)ation Genomic Instability

inhibition leads to

3-AB

inhibits

XRCC1

recruits

Base Excision Repair (BER) Complex

DNA Repair

Apoptosis/Necrosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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